4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-ol hydrochloride

• IUPAC Name: 4,5,6,7-tetrahydro-3H-benzimidazol-5-ol;hydrochloride
• InChI: InChI=1S/C7H10N2O.ClH/c10-5-1-2-6-7(3-5)9-4-8-6;/h4-5,10H,1-3H2,(H,8,9);1H
• InChI Key: QMMCADKMGADASM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1O)NC=N2.Cl
• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• CAS RN: 1909336-27-1

Description

4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-ol hydrochloride, also known as THIP, is a synthetic compound that belongs to the benzodiazepine family. THIP is a GABA receptor agonist, which means that it enhances the activity of GABA, the main inhibitory neurotransmitter in the central nervous system. THIP has been the subject of numerous scientific studies due to its potential therapeutic applications, particularly in the treatment of anxiety, sleep disorders, and epilepsy.

Scientific Research Applications

Quantum-Chemical Insights

A study by Latosinska et al. (2014) investigated the weak interaction patterns in 4,5,6,7-tetrahalogeno-1H-benzimidazoles, which are inhibitors of protein kinase CK2. The research provided quantum chemistry calculations and X-ray diffraction analysis, contributing to the understanding of the structure-reactivity relationship in these compounds (Latosinska et al., 2014).

Pharmacological Research

Ohta et al. (1996) focused on the pharmacological evaluation of 4,5,6,7-tetrahydro-1H-benzimidazole hydrochloride derivatives as 5-hydroxytryptamine (5-HT3) receptor antagonists, identifying important oxidation products and metabolites (Ohta et al., 1996).

Antitumor Activity Research

The antitumor potential of certain derivatives was explored by Ostapiuk et al. (2017), who synthesized new carboxamides and evaluated their antitumor activity, revealing significant effects of certain compounds (Ostapiuk, Frolov, & Matiychuk, 2017).

Antibacterial and Antifungal Properties

Wei et al. (2011) synthesized novel glucose-derived benzyl and alkyl 1,2,3-triazoles, including hydrochlorides, to evaluate their antibacterial and antifungal activities, providing insights into potential medical applications (Wei et al., 2011).

Vasocontractile Activity

Sa̧czewski et al. (2003) synthesized novel benzotriazepines and evaluated their vasocontractile activity in rabbit aortic rings, contributing to cardiovascular research (Sa̧czewski et al., 2003).

Anxiolytic and Analgesic Agents

Maltsev et al. (2021) focused on synthesizing novel benzimidazole derivatives to evaluate their potential as anxiolytic and analgesic agents, revealing promising compounds (Maltsev et al., 2021).

Cytotoxic and Antimicrobial Activities

Jayanna et al. (2013) synthesized new benzoxazole derivatives to assess their cytotoxic and antimicrobial activities, providing valuable data for pharmaceutical research (Jayanna et al., 2013).